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Compound of Interest

Compound Name: MK-2 Dye

Cat. No.: B12055920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of MK-2 dye in dye-

sensitized solar cells (DSSCs), including its performance characteristics, detailed experimental

protocols for device fabrication, and a summary of its key operational principles.

Introduction to MK-2 Dye
MK-2 is a metal-free organic dye developed by the National Institute of Advanced Industrial

Science and Technology (AIST) and commercialized by Soken. It has garnered significant

attention in the field of photovoltaics, particularly for its application in DSSCs, due to its high

power conversion efficiency, short dyeing time, and freedom from rare metals. The molecular

structure of MK-2 features a donor-π-acceptor (D-π-A) design, which facilitates efficient charge

separation and injection into the semiconductor photoanode.

Performance of MK-2 in Dye-Sensitized Solar Cells
MK-2 has demonstrated high photovoltaic performance in DSSCs. The efficiency of a DSSC is

determined by four key parameters: short-circuit current density (Jsc), open-circuit voltage

(Voc), fill factor (FF), and power conversion efficiency (PCE). The table below summarizes the

performance of MK-2 based DSSCs under different electrolyte conditions.
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Electrolyte
Compositio
n

Jsc
(mA/cm²)

Voc (V) FF PCE (%) Reference

0.6 M

DMPImI, 0.1

M LiI, 0.2 M

I₂, 0.5 M 4-

tert-

Butylpyridine

in Acetonitrile

15.2 0.73 0.75 8.3 [1]

0.1 M LiI, 0.4

M I₂, 0.5 M 4-

tert-

Butylpyridine

in 1-methyl-3-

propylimidazo

lium iodide

13.8 0.70 0.76 7.3 [1]

0.6 M 1,2-

dimethyl-3-n-

propylimidazo

lium iodide,

0.1 M LiI, 0.2

M I₂, 0.5 M 4-

tert-

butylpyridine

in acetonitrile

15.2 0.73 0.75 8.3 [1]

Ionic liquid-

based

electrolyte

13.9 0.73 0.75 7.6

Experimental Protocols
This section provides a detailed protocol for the fabrication of a dye-sensitized solar cell using

MK-2 dye.
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Materials and Reagents
Substrates: Fluorine-doped Tin Oxide (FTO) coated glass

Photoanode: Titanium dioxide (TiO₂) paste (anatase)

Sensitizer: MK-2 dye

Dye Solution Solvent: A mixture of toluene and tetrahydrofuran (THF)

Electrolyte: See table above for recommended compositions

Counter Electrode: Platinized FTO glass

Sealing Gasket: Thermoplastic polymer (e.g., Surlyn)

Solvents: Ethanol, Acetonitrile, Isopropanol

Cleaning Agents: Detergent, Deionized water

Protocol for DSSC Fabrication
FTO Glass Cleaning:

1. Thoroughly clean the FTO glass substrates by sonicating in a detergent solution for 15

minutes.

2. Rinse with deionized water and then with ethanol.

3. Dry the substrates using a stream of nitrogen or in an oven.

Photoanode Preparation (TiO₂ Film):

1. Deposit a layer of TiO₂ paste onto the conductive side of a cleaned FTO glass substrate

using the doctor-blade technique.

2. Anneal the TiO₂-coated FTO glass in a furnace at 450-500°C for 30 minutes to sinter the

TiO₂ nanoparticles.
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3. Allow the photoanode to cool down to room temperature.

Photoanode Sensitization (MK-2 Dye Adsorption):

1. Prepare a 0.4 mM solution of MK-2 dye in a suitable solvent mixture (e.g., toluene:THF =

4:1 v/v).

2. Immerse the cooled TiO₂ photoanode into the MK-2 dye solution. A key feature of MK-2 is

its short dyeing time. An immersion time of 60 minutes is often sufficient for adequate dye

loading.

3. After immersion, rinse the sensitized photoanode with the same solvent used for the dye

solution to remove any non-adsorbed dye molecules.

4. Dry the sensitized photoanode.

Counter Electrode Preparation:

1. Drill a small hole in another FTO glass substrate for electrolyte filling.

2. Deposit a thin layer of platinum (e.g., from a chloroplatinic acid solution in isopropanol)

onto the conductive side of the FTO glass.

3. Heat the platinized FTO at 400°C for 15 minutes.

DSSC Assembly:

1. Place a thermoplastic gasket (e.g., Surlyn) around the TiO₂ film on the sensitized

photoanode.

2. Position the counter electrode on top of the photoanode, with the conductive sides facing

each other.

3. Seal the two electrodes together by heating the assembly on a hot plate while applying

gentle pressure.

4. Introduce the electrolyte into the cell through the pre-drilled hole in the counter electrode

via vacuum backfilling.
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5. Seal the hole with a small piece of thermoplastic and a coverslip.

Visualizations
Working Principle of an MK-2 Dye-Sensitized Solar Cell
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Caption: Electron and charge transfer processes in an MK-2 DSSC.
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Experimental Workflow for DSSC Fabrication
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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